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Compound of Interest

Compound Name: 3,4-Pyridinedicarboximide

Cat. No.: B189428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, storage, and handling

protocols for 3,4-Pyridinedicarboximide (CAS No. 4664-01-1). The information herein is

intended to equip laboratory personnel with the necessary knowledge to handle this chemical

compound responsibly, minimizing risks and ensuring a safe research environment.

Chemical and Physical Properties
3,4-Pyridinedicarboximide is a heterocyclic organic compound. A summary of its key physical

and chemical properties is presented in Table 1.
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Property Value Reference

CAS Number 4664-01-1 [1][2][3][4][5]

Molecular Formula C₇H₄N₂O₂ [1][2][3][4][5]

Molecular Weight 148.12 g/mol [4][5]

Appearance
White to light brown crystalline

powder
[3][4]

Melting Point 232-235 °C [4]

Solubility

Low solubility in water; soluble

in many organic solvents such

as alcohols, ketones, and

esters.

[3]

Purity
≥96% to 99% depending on

the supplier.
[1][3][5]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3,4-Pyridinedicarboximide is classified as a hazardous substance.[1] The detailed

GHS classification is provided in Table 2.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning[1]
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Hazard Pictograms:

alt text

Safe Handling Procedures
Adherence to proper handling procedures is critical to minimize exposure and prevent adverse

health effects.

3.1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[1][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

3.2. Personal Protective Equipment (PPE):

A comprehensive PPE selection guide is illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0010098.pdf
https://www.uottawa.ca/faculty-science/sites/g/files/bhrskd386/files/2024-08/Handling%20and%20Storage%20of%20Chemicals%20EN%202024%20version.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0010098.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) for 3,4-Pyridinedicarboximide

Laboratory Tasks

Eye Protection
(Safety goggles with side-shields)

Hand Protection
(Protective gloves, e.g., nitrile)

Body Protection
(Impervious clothing, lab coat)

Respiratory Protection
(Use in well-ventilated area.

Respirator if dust is generated.)

Weighing and Transferring

Required

Required

Required

Recommended

Dissolving in Solvent
Required

Required

Required

Heating Solution

Required

Required

Required
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Exposure to 3,4-Pyridinedicarboximide

Eye Contact Skin Contact Inhalation Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Wash with plenty of soap and water.
Remove contaminated clothing.

Move victim to fresh air and keep at rest
in a position comfortable for breathing.

Do NOT induce vomiting.
Call a physician or poison control center.

Seek Immediate Medical Attention

If irritation persists
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Start: Prepare RhE Tissue Cultures

Topically apply test chemical,
positive control (e.g., SDS),

and negative control to tissues.

Incubate for a defined period
(e.g., 60 minutes).

Wash tissues to remove the chemical.

Post-incubation period
(e.g., 42 hours).

Assess cell viability using MTT assay.

Analyze results and classify the chemical
based on the reduction in cell viability.

End: Classification of Irritancy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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